Cas no 6305-09-5 (Diethyl 2,6-diaminoheptanedioate;hydrochloride)

• Product Name: Diethyl 2,6-diaminoheptanedioate;hydrochloride
• CAS No: 6305-09-5
• MF: C₁₁H₂₃ClN₂O₄
• MW: 282.764322519302
• CID: 1644699
• PubChem ID: 24185675
• Update Time: 2025-04-21

Diethyl 2,6-diaminoheptanedioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,6-diaminoheptanedioate;hydrochloride
• NSC41679
• NSC-41679
• NSC41679; NSC-41679;
• Diethyl 2,6-diaminoheptanedioate--hydrogen chloride (1/1)
• DTXSID10637129
• 6305-09-5

• Inchi： 1S/C11H22N2O4.ClH/c1-3-16-10(14)8(12)6-5-7-9(13)11(15)17-4-2;/h8-9H,3-7,12-13H2,1-2H3;1H
• InChI Key： GRMBPIFEKCAHQC-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CCCC(C(=O)OCC)N)N)=O

Computed Properties

• Exact Mass: 246.15806
• Monoisotopic Mass: 282.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.093
• Boiling Point: 330.8°C at 760 mmHg
• Flash Point: 113.4°C
• Refractive Index: 1.476
• PSA: 104.64
• LogP: 2.14010